Cas no 2649081-43-4 (1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene)

• Product Name: 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene
• CAS No: 2649081-43-4
• MF: C₁₁H₁₀F₃NO
• MW: 229.19841337204
• CID: 5838523
• PubChem ID: 165978150
• Update Time: 2025-10-18

1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-1956582
• 1-(1-isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene
• 2649081-43-4
• 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C11H10F3NO/c1-8(6-15-7-16)9-2-4-10(5-3-9)11(12,13)14/h2-5,8H,6H2,1H3
• InChI Key： DNPRMPQUJOFWOJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)CN=C=O)(F)F

Computed Properties

• Exact Mass: 229.07144843g/mol
• Monoisotopic Mass: 229.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene

Recent Advances in the Study of 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene (CAS: 2649081-43-4)

The compound 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene (CAS: 2649081-43-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its isocyanate functional group and trifluoromethyl-substituted benzene ring, exhibits unique reactivity and potential applications in drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a promising candidate for further investigation.

One of the key areas of research involves the synthesis and optimization of 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in scalability. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, followed by isocyanate formation under mild conditions. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

In addition to its synthetic utility, the compound has been investigated for its potential as a building block in the development of bioactive molecules. A recent preprint on bioRxiv highlighted its use in the synthesis of urea derivatives, which demonstrated moderate inhibitory activity against several kinase targets. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, suggesting its value in the design of kinase inhibitors for oncology applications.

Another noteworthy study explored the reactivity of 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene in polymer chemistry. Researchers from the University of Tokyo reported its incorporation into polyurethane networks, resulting in materials with improved thermal stability and mechanical properties. The presence of the trifluoromethyl group was shown to influence the polymer's hydrophobicity, making it suitable for specialized coatings and biomedical devices.

Despite these promising findings, challenges remain in fully understanding the compound's safety profile and metabolic pathways. Preliminary toxicology studies, as reported in Chemical Research in Toxicology (2024), indicated that the isocyanate moiety may pose reactivity concerns in biological systems. Further in vivo studies are needed to assess its potential as a pharmaceutical intermediate.

In conclusion, 1-(1-Isocyanatopropan-2-yl)-4-(trifluoromethyl)benzene (CAS: 2649081-43-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile offer opportunities for drug discovery, material science, and beyond. Continued research efforts are expected to uncover additional applications and optimize its properties for specific industrial and therapeutic uses.